(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: [3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H18FN3OS2/c1-12-9-16(25-11-12)19(24)23-8-4-5-13(10-23)17-21-22-18(26-17)14-6-2-3-7-15(14)20/h2-3,6-7,9,11,13H,4-5,8,10H2,1H3
• InChI Key: HXYXUBQEKNWIDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F
• Molecular Formula: C19H18FN3OS2
• Molecular Weight: 387.5 g/mol

Description

(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H18FN3OS2 and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications

Antidepressant Potential

• Novel derivatives of 2-pyridinemethylamine : These compounds, including those with a fluorine atom in the beta-position, have been shown to exhibit enhanced and long-lasting 5-HT1A agonist activity, suggesting significant antidepressant potential (Vacher et al., 1999).

Radiolabelling and Imaging

• [123I]-(4-fluorophenyl)[1-(3-iodophenethyl)piperidin-4-yl]methanone : A potential SPECT tracer for the 5-HT2A receptor, showing good uptake in mouse brain, which suggests its utility in neuroimaging studies (Blanckaert et al., 2007).

Antiproliferative Activity and Structural Analysis

• (4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone : Demonstrated antiproliferative activity and was characterized using various spectral methods and X-ray diffraction studies, highlighting its potential in cancer research (Prasad et al., 2018).

Analgesic Properties in Neuropathic Pain

• The 5-HT(1A) receptor agonist F 13640 : Shown to reduce hyperresponsiveness in a rat model of trigeminal neuropathic pain, indicating its analgesic properties in this context (Deseure et al., 2002).

Antitubercular and Antifungal Activity

• Novel 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl) imidazo[2,1-b][1,3,4]thiadiazole derivatives : Some compounds displayed very good antitubercular and antifungal activity, making them candidates for further investigation in these areas (Syed et al., 2013).

Insecticidal Activity

• Novel Piperidine Thiazole Compounds : Exhibited significant insecticidal activities, particularly against armyworm, suggesting their potential use in agriculture (Ding et al., 2019).

Neuroprotective Activities

• Aryloxyethylamine Derivatives : Showed potential neuroprotective effects against glutamate-induced cell death, and some demonstrated significant prolongation of survival time in mice subjected to acute cerebral ischemia, indicating their potential as anti-ischemic stroke agents (Zhong et al., 2020).